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Compound Name: Contezolid Acefosamil

Cat. No.: B3324142 Get Quote

Abstract: Contezolid acefosamil (CZA, MRX-4) is a novel, water-soluble O-acyl

phosphoramidate prodrug of the oxazolidinone antibiotic, contezolid (CZD, MRX-I). Developed

to address the therapeutic limitations of earlier-generation oxazolidinones, such as linezolid, it

offers both intravenous (IV) and oral formulations for flexible dosing regimens. Contezolid

exhibits potent activity against a wide spectrum of multidrug-resistant (MDR) Gram-positive

pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-

resistant Enterococci (VRE).[1][2][3][4] A key distinguishing feature is its improved safety

profile, notably a significantly reduced potential for the myelosuppression and neurotoxicity

associated with long-term oxazolidinone therapy.[5][6][7][8] This document provides a

comprehensive overview of the pharmacological profile of contezolid acefosamil, detailing its

mechanism of action, metabolic activation, pharmacokinetic and pharmacodynamic properties,

and non-clinical safety data.

Mechanism of Action
As a member of the oxazolidinone class, the active moiety, contezolid, exerts its antibacterial

effect by inhibiting bacterial protein synthesis.[1][9] Contezolid binds to the 50S subunit of the

bacterial ribosome at the peptidyl transferase center.[9][10] This binding action interferes with

the formation of the functional 70S initiation complex, a critical step in the translation process,

thereby halting the synthesis of essential bacterial proteins.[1][9][10] This mechanism prevents

bacterial proliferation, allowing the host immune system to clear the infection.[1] The binding

site is distinct from other antibiotic classes, which limits the potential for cross-resistance.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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